Cas no 953223-98-8 (N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide
• CAS No: 953223-98-8
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 6177030
• PubChem ID: 16886516
• Update Time: 2025-05-20

N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide
• N'-[(1-methylpiperidin-4-yl)methyl]-N-[2-(methylsulfanyl)phenyl]ethanediamide
• N-[(1-methylpiperidin-4-yl)methyl]-N'-(2-methylsulfanylphenyl)oxamide
• N1-((1-methylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide
• F5016-0031
• 953223-98-8
• AKOS024489369
• VU0629091-1

• Inchi： 1S/C16H23N3O2S/c1-19-9-7-12(8-10-19)11-17-15(20)16(21)18-13-5-3-4-6-14(13)22-2/h3-6,12H,7-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： AGBZTYZZEYUPGG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCC1CCN(C)CC1)=O)=O

Computed Properties

• Exact Mass: 321.15109816g/mol
• Monoisotopic Mass: 321.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.7Ų

Additional information on N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide

N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide: A Comprehensive Overview

The compound CAS No. 953223-98-8, also known as N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

At its core, the molecule consists of a piperidine ring, a sulfur-containing phenyl group, and an ethanediamide backbone. The presence of the methylsulfanyl group introduces unique electronic properties, making the compound highly versatile. Researchers have recently explored its role as a potential precursor in the synthesis of advanced materials, such as stimuli-responsive polymers and bioactive surfaces. These findings underscore its importance in modern material science.

One of the most notable aspects of this compound is its ability to act as a building block for more complex structures. For instance, studies have shown that it can be used to create self-healing materials by incorporating it into polymer networks. This property is particularly valuable in industries such as aerospace and electronics, where durability and resilience are critical.

In the realm of pharmacology, N'-(1-methylpiperidin-4-yl)methyl-N-2-(methylsulfanyl)phenylethanediamide has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with therapeutic molecules makes it an attractive candidate for targeted drug delivery systems. Recent research has focused on optimizing its biocompatibility and bioavailability, paving the way for future clinical applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have recently developed more efficient routes to synthesize this molecule, reducing production costs and improving scalability. These advancements have made it more accessible for large-scale applications in both academia and industry.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its interaction with biological systems and other molecules. These computational models have significantly accelerated the discovery process, enabling researchers to design more effective derivatives.

In conclusion, CAS No. 953223-98-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern science and technology.